Cas no 58701-06-7 (6,11-Hexadecadienal, (6E,11Z)-)
58701-06-7 structure
Product Name:6,11-Hexadecadienal, (6E,11Z)-
CAS No:58701-06-7
MF:C16H28O
MW:236.392925262451
CID:341184
PubChem ID:54373706
Update Time:2025-04-19
6,11-Hexadecadienal, (6E,11Z)- Chemical and Physical Properties
Names and Identifiers
-
- 6,11-Hexadecadienal, (6E,11Z)-
- (6E,11Z)-6,11-Hexadecadienal
- hexadeca-6,11-dienal
- DTXSID80710918
- 58701-06-7
-
- Inchi: 1S/C16H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h5-6,10-11,16H,2-4,7-9,12-15H2,1H3
- InChI Key: UVAAPIIWFSOFFC-UHFFFAOYSA-N
- SMILES: O=CCCCCC=CCCCC=CCCCC
Computed Properties
- Exact Mass: 236.21414
- Monoisotopic Mass: 236.214015512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 5.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
6,11-Hexadecadienal, (6E,11Z)- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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